Cas no 140424-04-0 (Thiazolo[2,3-c]-1,2,4-triazole,3-(1,3-benzodioxol-5-yl)-5-(4-methoxyphenyl)-)
![Thiazolo[2,3-c]-1,2,4-triazole,3-(1,3-benzodioxol-5-yl)-5-(4-methoxyphenyl)- structure](https://www.kuujia.com/scimg/cas/140424-04-0x500.png)
140424-04-0 structure
Product name:Thiazolo[2,3-c]-1,2,4-triazole,3-(1,3-benzodioxol-5-yl)-5-(4-methoxyphenyl)-
Thiazolo[2,3-c]-1,2,4-triazole,3-(1,3-benzodioxol-5-yl)-5-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Thiazolo[2,3-c]-1,2,4-triazole,3-(1,3-benzodioxol-5-yl)-5-(4-methoxyphenyl)-
- 3-(1,3-benzodioxol-5-yl)-5-(4-methoxyphenyl)-[1,3]thiazolo[2,3-c][1,2,4]triazole
- 140424-04-0
- DTXSID60161388
- BRN 4885571
- 3-(1,3-Benzodioxol-5-yl)-5-(4-methoxyphenyl)thiazolo(2,3-c)-1,2,4-triazole
- Thiazolo(2,3-c)-1,2,4-triazole, 3-(1,3-benzodioxol-5-yl)-5-(4-methoxyphenyl)-
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- Inchi: InChI=1S/C18H13N3O3S/c1-22-13-5-2-11(3-6-13)14-9-25-18-20-19-17(21(14)18)12-4-7-15-16(8-12)24-10-23-15/h2-9H,10H2,1H3
- InChI Key: ROXIQNCJQJRGQE-UHFFFAOYSA-N
- SMILES: COC1C=CC(C2=CSC3N2C(C2C=CC4OCOC=4C=2)=NN=3)=CC=1
Computed Properties
- Exact Mass: 351.06789
- Monoisotopic Mass: 351.067762
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 477
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 86.1
- XLogP3: 4.4
Experimental Properties
- Density: 1.5
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.746
- PSA: 57.88
Thiazolo[2,3-c]-1,2,4-triazole,3-(1,3-benzodioxol-5-yl)-5-(4-methoxyphenyl)- Related Literature
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Anne Aamdal Scheie,Jessica Lönn-Stensrud New J. Chem., 2008,32, 1567-1572
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Dipendu Mandal,Pranab Deb,Bijan Mondal,Arunabha Thakur,Joseph Ponniah S,Sundargopal Ghosh RSC Adv., 2013,3, 18614-18625
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Ryoji Kusaka,Yoshiya Inokuchi,Takayuki Ebata Phys. Chem. Chem. Phys., 2009,11, 9132-9140
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Yang Liu,Keli Zhong,Zhaohua Li,Yanqiu Wang,Tie Chen,Myongsoo Lee,Long Yi Jin Polym. Chem., 2015,6, 7395-7401
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Xiao-Hui Guan,Liu Yang,Xin Guan,Guang-Sheng Wang RSC Adv., 2015,5, 36185-36191
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